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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Apoptosis Signal-regulating Kinase 1 (ASK1), also known as Mitogen-Activated Protein Kinase

Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated protein kinase

(MAPK) signaling pathway.[1] It plays a pivotal role in cellular responses to a variety of

stressors, including oxidative stress, endoplasmic reticulum stress, and inflammatory cytokines.

[1][2] Dysregulation of the ASK1 signaling cascade has been implicated in a range of diseases,

including cancer, neurodegenerative disorders, cardiovascular diseases, and inflammatory

conditions.[1][2] This has made ASK1 an attractive therapeutic target for drug development.

However, a significant challenge in the development of kinase inhibitors is ensuring their

specificity to minimize off-target effects, which can lead to unforeseen side effects and toxicity.

[3] This guide provides a comparative overview of the off-target screening for the

investigational inhibitor ASK1-IN-1 and other notable ASK1 inhibitors, supported by

experimental data and detailed protocols.

Comparative Analysis of ASK1 Inhibitor Selectivity
Comprehensive off-target screening is essential to characterize the selectivity of a kinase

inhibitor. This is typically achieved by screening the compound against a large panel of kinases.
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Below is a summary of publicly available selectivity data for prominent ASK1 inhibitors.

It is important to note that specific, publicly available off-target screening data for ASK1-IN-1 is

limited. Therefore, this guide utilizes data from other well-characterized ASK1 inhibitors,

Selonsertib (GS-4997) and MSC203964A, to provide a comparative context for researchers

evaluating their own compounds.

Inhibitor
Target
Kinase

IC50 (nM)
Off-Target
Kinases of
Note

Selectivity
(Fold)

Reference

Selonsertib

(GS-4997)
ASK1 93

Information

not publicly

available in

detail

High [4]

MSC203964

A
ASK1 N/A

Information

not publicly

available in

detail

High Potency

and

Selectivity

Mentioned

[4]

Compound

19
ASK1 N/A

32 kinases

with less than

30-fold

selectivity

Good [5]

N/A: Data not publicly available in the searched resources.

Signaling Pathway and Experimental Workflow
Understanding the biological context and the methods for assessing inhibitor specificity is

crucial for interpreting screening data.
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Experimental Workflow

Compound Synthesis

Biochemical Kinase Assay (Primary Screen)
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Kinome-wide Selectivity Profiling
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Cellular Target Engagement (e.g., CETSA)

Validate Off-Target Effects

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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